Cas no 1248162-14-2 (2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide)

• Product Name: 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide
• CAS No: 1248162-14-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5264233
• Update Time: 2025-05-23

2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide
• Acetamide, 2-amino-N-(4-methyl-2-pyridinyl)-

• Inchi： 1S/C8H11N3O/c1-6-2-3-10-7(4-6)11-8(12)5-9/h2-4H,5,9H2,1H3,(H,10,11,12)
• InChI Key： DENQVCTUTJCLLD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(C)=C1)(=O)CN

Additional information on 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide

Comprehensive Overview of 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide (CAS No. 1248162-14-2)

2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide, with the CAS number 1248162-14-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of acetamide derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both amino and pyridinyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide has increased due to its relevance in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as a building block for designing novel therapeutics targeting enzyme inhibition and receptor modulation. Its unique molecular framework allows for interactions with biological targets, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1248162-14-2 involves precise chemical reactions to ensure high purity and yield. Modern green chemistry techniques are increasingly being applied to its production, aligning with the global push for sustainable manufacturing. This approach not only reduces environmental impact but also enhances the compound's suitability for pharmaceutical-grade applications. As a result, 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide is often discussed in forums focusing on eco-friendly synthesis and process optimization.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide exhibits moderate solubility in polar solvents like DMSO and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage, a feature highly valued by researchers.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been explored in material science for developing functional polymers and coatings. Its ability to form hydrogen bonds and participate in molecular self-assembly opens doors to innovative uses in nanotechnology and drug delivery systems. These interdisciplinary applications highlight the growing importance of CAS No. 1248162-14-2 in cutting-edge research.

From an SEO perspective, keywords such as "2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide uses", "CAS 1248162-14-2 synthesis", and "acetamide derivatives in drug discovery" are highly relevant. These terms reflect the compound's prominence in scientific literature and its alignment with current trends in precision medicine and biomolecular engineering. By incorporating these keywords naturally, this article aims to provide both informational value and search engine visibility.

In conclusion, 2-Amino-N-(4-methyl-pyridin-2-yl)-acetamide (1248162-14-2) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its structural versatility, synthetic accessibility, and diverse applications make it a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to remain a key player in the advancement of healthcare and technology.